Cas no 759408-08-7 (1,4,5,6-Tetrahydro-2-pyrimidinemethanamine)

1,4,5,6-Tetrahydro-2-pyrimidinemethanamine is a heterocyclic amine compound featuring a saturated pyrimidine core with an aminomethyl substituent. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its partially hydrogenated pyrimidine ring enhances stability while maintaining reactivity for further functionalization. The primary amine group offers a handle for derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. The compound’s balanced lipophilicity and polarity make it suitable for intermediate use in drug discovery, where it may contribute to improved bioavailability. Its well-defined structure ensures consistency in synthetic pathways, supporting reproducible results in research and industrial applications.
1,4,5,6-Tetrahydro-2-pyrimidinemethanamine structure
759408-08-7 structure
Product Name:1,4,5,6-Tetrahydro-2-pyrimidinemethanamine
CAS No:759408-08-7
MF:C5H11N3
MW:113.160940408707
CID:4557089
PubChem ID:12621846
Update Time:2025-10-31

1,4,5,6-Tetrahydro-2-pyrimidinemethanamine Chemical and Physical Properties

Names and Identifiers

    • Avanafil Impurity 13
    • 1,4,5,6-tetrahydropyrimidin-2-ylmethanamine
    • (1,4,5,6-Tetrahydropyrimidin-2-yl)methanamine
    • 1,4,5,6-Tetrahydro-2-pyrimidinemethanamine
    • Inchi: 1S/C5H11N3/c6-4-5-7-2-1-3-8-5/h1-4,6H2,(H,7,8)
    • InChI Key: NKFVINLJQAYNAJ-UHFFFAOYSA-N
    • SMILES: N1C(CN)=NCCC1

Computed Properties

  • Exact Mass: 113.095297364 g/mol
  • Monoisotopic Mass: 113.095297364 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 97.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 50.4
  • Molecular Weight: 113.16

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Additional information on 1,4,5,6-Tetrahydro-2-pyrimidinemethanamine

1,4,5,6-Tetrahydro-2-pyrimidinemethanamine (CAS No. 759408-08-7): An Overview of Its Properties and Applications in Chemical and Biological Research

1,4,5,6-Tetrahydro-2-pyrimidinemethanamine (CAS No. 759408-08-7) is a versatile compound with significant potential in various areas of chemical and biological research. This compound, also known as Tetrahydro-2-pyrimidinemethanamine, has garnered attention due to its unique chemical structure and biological activity. In this comprehensive overview, we will delve into the properties, synthesis methods, and applications of this compound, highlighting recent advancements and future prospects.

Chemical Structure and Properties

1,4,5,6-Tetrahydro-2-pyrimidinemethanamine is a heterocyclic compound characterized by a six-membered ring with two nitrogen atoms and a methylene group attached to the ring. The molecular formula of this compound is C6H12N2, and it has a molecular weight of 112.17 g/mol. The compound is typically synthesized through a series of chemical reactions involving the condensation of appropriate precursors. One common method involves the reaction of urea with an appropriate aldehyde or ketone followed by reduction to form the tetrahydro derivative.

The physical properties of 1,4,5,6-Tetrahydro-2-pyrimidinemethanamine include its solubility in polar solvents such as water and ethanol. It is a colorless to white crystalline solid at room temperature and has a melting point ranging from 130 to 135°C. The compound exhibits good stability under standard laboratory conditions but may degrade under extreme conditions such as high temperatures or exposure to strong acids or bases.

Synthesis Methods

The synthesis of 1,4,5,6-Tetrahydro-2-pyrimidinemethanamine can be achieved through various routes, each with its own advantages and limitations. One widely used method involves the condensation of urea with formaldehyde followed by reduction using hydrogen gas in the presence of a palladium catalyst. This method yields high purity products with good yields. Another approach involves the reaction of cyanamide with formaldehyde followed by reduction using sodium borohydride.

In recent years, researchers have explored green chemistry approaches to synthesize Tetrahydro-2-pyrimidinemethanamine. These methods aim to reduce environmental impact by using environmentally friendly reagents and solvents. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activity and Applications

1,4,5,6-Tetrahydro-2-pyrimidinemethanamine has shown promising biological activity in various assays. One notable application is its use as a precursor in the synthesis of pharmaceutical compounds. The compound's ability to form stable derivatives with other functional groups makes it an attractive candidate for drug development. Recent studies have demonstrated that certain derivatives of Tetrahydro-2-pyrimidinemethanamine exhibit potent anti-inflammatory and analgesic properties.

In addition to its pharmaceutical applications, 1,4,5,6-Tetrahydro-2-pyrimidinemethanamine has been investigated for its potential in agrochemicals. Researchers have found that some derivatives of this compound possess herbicidal activity against various weeds. This property makes it a valuable lead compound for developing new herbicides that are effective yet environmentally friendly.

Clinical Trials and Research Developments

The potential therapeutic applications of Tetrahydro-2-pyrimidinemethanamine have led to several clinical trials aimed at evaluating its safety and efficacy. One such trial focused on the use of a derivative of this compound for treating chronic pain conditions. Preliminary results showed that the derivative was well-tolerated by patients and demonstrated significant pain relief compared to placebo treatments.

In another study, researchers investigated the anti-inflammatory properties of Tetrahydro-2-pyrimidinemethanamine-based compounds in animal models of inflammatory diseases such as arthritis. The results indicated that these compounds effectively reduced inflammation markers and improved joint function in treated animals.

FUTURE PROSPECTS AND CONCLUSIONS

The ongoing research on 1,4,5,6-Tetrahydro-2-pyrimidinemethanamine highlights its potential as a valuable building block in chemical and biological research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration in drug discovery and development. Future studies should focus on optimizing synthesis methods to improve yield and purity while reducing environmental impact.

In conclusion, Tetrahydro-2-pyrimidinemethanamine (CAS No. 759408-08-7) is a promising compound with a wide range of applications in pharmaceuticals, agrochemicals, and other fields. Continued research into its properties and potential uses will undoubtedly lead to new discoveries and advancements in these areas.

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